Cas no 2193061-53-7 (1,2-diazaspiro2.4hept-1-ene-5-carbonitrile)

• Product Name: 1,2-diazaspiro2.4hept-1-ene-5-carbonitrile
• CAS No: 2193061-53-7
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 6487643
• PubChem ID: 165604240
• Update Time: 2025-08-03

1,2-diazaspiro2.4hept-1-ene-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-diazaspiro2.4hept-1-ene-5-carbonitrile
• 1,2-diazaspiro[2.4]hept-1-ene-5-carbonitrile
• 2193061-53-7
• EN300-1693370

• Inchi： 1S/C6H7N3/c7-4-5-1-2-6(3-5)8-9-6/h5H,1-3H2
• InChI Key： IMGMYTCFOCZUEU-UHFFFAOYSA-N
• SMILES： N1C2(CCC(C#N)C2)N=1

Computed Properties

• Exact Mass: 121.063997236g/mol
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1,2-diazaspiro2.4hept-1-ene-5-carbonitrile

1,2-Diazaspiro[2.4]Hept-1-ene-5-Carbonitrile: A Comprehensive Overview

1,2-Diazaspiro[2.4]Hept-1-ene-5-Carbonitrile (CAS No. 2193061-53-7) is a unique heterocyclic compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a seven-membered ring fused with a five-membered ring, containing two nitrogen atoms and a nitrile group. The spirocyclic system imparts distinctive electronic and steric properties to the molecule, making it a valuable building block for various applications.

The synthesis of 1,2-diazaspiro[2.4]hept-1-ene-5-carbonitrile has been extensively studied, with researchers employing diverse methodologies to construct this complex structure. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of spirocyclic systems with high enantioselectivity. For instance, the use of palladium-catalyzed cross-coupling reactions has proven to be a powerful tool for assembling the spirocyclic core. Additionally, transition-metal-free methods, such as those involving organocatalysts, have also been explored to achieve sustainable and cost-effective syntheses.

The physical and chemical properties of 1,2-diazaspiro[2.4]hept-1-ene-5-carbonitrile are highly dependent on its molecular structure. The presence of the nitrile group introduces electron-withdrawing effects, which influence the compound's reactivity and stability. Recent studies have demonstrated that this compound exhibits notable thermal stability and excellent solubility in polar solvents, making it suitable for use in high-performance materials such as polymers and liquid crystals.

In terms of applications, 1,2-diazaspiro[2.4]hept-1-ene-5-carbonitrile has shown promise in the field of drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For example, researchers have reported that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for anti-cancer therapies. Furthermore, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, highlighting its versatility in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 1,2-diazaspiro[2.4]hept-1-ene-5-carbonitrile. Density functional theory (DFT) calculations have revealed that the spirocyclic system exhibits significant conjugation effects, which enhance its electronic delocalization and reactivity. These findings have paved the way for novel applications in optoelectronic materials and sensors.

Looking ahead, the development of novel derivatives of 1,2-diazaspiro[2.4]hept-1-ene-5-carbonitrile is expected to expand its utility further. Researchers are actively exploring modifications to the nitrile group and the spirocyclic core to tailor the compound's properties for specific applications. For instance, functionalization with electron-donating groups has been shown to enhance its conductivity, making it a candidate for flexible electronics.